Cas no 769965-87-9 (1H-Indole,5-fluoro-2,3-dihydro-2,2-dimethyl-)

• Product Name: 1H-Indole,5-fluoro-2,3-dihydro-2,2-dimethyl-
• CAS No: 769965-87-9
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 551283
• PubChem ID: 21082246
• Update Time: 2025-04-19

1H-Indole,5-fluoro-2,3-dihydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,5-fluoro-2,3-dihydro-2,2-dimethyl-
• 1H-Indole,5-fluoro-2,3-dihydro-2,2-dimethyl-(9CI)
• 1,3-dioxa-5-ethyl-2,2-dimethyl-5-cyclohexylmethanol
• 1,3-Dioxane-5-methanol, 5-ethyl-2,2-dimethyl-
• 2,2-dimethyl-5-ethyl-5-(hydroxymethyl)-1,3-dioxane
• 2,2-dimethyl-5-ethyl-5-hydroxymethyl-1,3-dioxane
• 2,2-dimethyl-5-fluoroindoline
• 5-(hydroxymethyl)-5-ethyl-2,2-dimethyl-1,3-dioxane
• 5-ethyl-5-(hydroxymethyl)-2,2-dimethyl-1,3-dioxane
• 5-fluoro-2,2-dimethylindoline
• AGN-PC-00GQZS
• CTK0J8455
• SureCN1108447
• 769965-87-9
• DJEBQSLSHBSJGM-UHFFFAOYSA-N
• SCHEMBL3012790

• Inchi： 1S/C10H12FN/c1-10(2)6-7-5-8(11)3-4-9(7)12-10/h3-5,12H,6H2,1-2H3
• InChI Key： DJEBQSLSHBSJGM-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CC(C)(C)N2

Computed Properties

• Exact Mass: 165.09546
• Monoisotopic Mass: 165.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 2.7

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines